Cas no 2229409-78-1 (O-{2-6-(trifluoromethyl)pyridin-3-ylethyl}hydroxylamine)

• Product Name: O-{2-6-(trifluoromethyl)pyridin-3-ylethyl}hydroxylamine
• CAS No: 2229409-78-1
• MF: C₈H₉F₃N₂O
• MW: 206.165072202682
• CID: 6015838
• PubChem ID: 165632806
• Update Time: 2025-07-21

O-{2-6-(trifluoromethyl)pyridin-3-ylethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{2-6-(trifluoromethyl)pyridin-3-ylethyl}hydroxylamine
• EN300-1957436
• 2229409-78-1
• O-{2-[6-(trifluoromethyl)pyridin-3-yl]ethyl}hydroxylamine

• Inchi： 1S/C8H9F3N2O/c9-8(10,11)7-2-1-6(5-13-7)3-4-14-12/h1-2,5H,3-4,12H2
• InChI Key： CIBAGTSYGSIQSZ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C=N1)CCON)(F)F

Computed Properties

• Exact Mass: 206.06669740g/mol
• Monoisotopic Mass: 206.06669740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 48.1Ų

Additional information on O-{2-6-(trifluoromethyl)pyridin-3-ylethyl}hydroxylamine

Professional Introduction to Compound with CAS No. 2229409-78-1 and Product Name: O-{2-6-(trifluoromethyl)pyridin-3-ylethyl}hydroxylamine

The compound with the CAS number 2229409-78-1 and the product name O-{2-6-(trifluoromethyl)pyridin-3-ylethyl}hydroxylamine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a trifluoromethyl group and a pyridine moiety in its molecular structure imparts distinct chemical properties that make it a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds incorporating fluorinated aromatic rings, such as pyridine derivatives. The trifluoromethyl group, in particular, is renowned for its ability to enhance metabolic stability, binding affinity, and overall pharmacological activity. This feature has made fluorinated pyridines increasingly popular in the design of small-molecule drugs targeting various diseases. The compound in question, with its 2-6-(trifluoromethyl)pyridin-3-ylethyl substituent, exemplifies how strategic functionalization can lead to the creation of highly potent and selective therapeutic agents.

The hydroxylamine portion of the molecule introduces a reactive site that can be exploited for further chemical modifications. Hydroxylamine derivatives are well-documented for their role in bioconjugation chemistry, where they serve as versatile linkers for attaching biomolecules such as peptides and antibodies. This functionality makes O-{2-6-(trifluoromethyl)pyridin-3-ylethyl}hydroxylamine a valuable intermediate in the synthesis of complex pharmaceutical molecules. Its potential utility in constructing novel drug candidates is further underscored by its ability to participate in nucleophilic substitution reactions, allowing for the facile introduction of additional pharmacophores.

Recent studies have highlighted the importance of fluorinated pyridines in the development of next-generation therapeutics. For instance, compounds featuring such moieties have shown promise in treating cancers by inhibiting key enzymes involved in tumor proliferation. The structural motif present in O-{2-6-(trifluoromethyl)pyridin-3-ylethyl}hydroxylamine aligns with this trend, suggesting that it may exhibit similar biological activities. Preliminary computational studies have indicated that the trifluoromethyl group can modulate electronic properties, thereby influencing binding interactions with biological targets. These insights are crucial for guiding experimental efforts aimed at optimizing the compound's pharmacokinetic profile.

The synthesis of O-{2-6-(trifluoromethyl)pyridin-3-ylethyl}hydroxylamine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic strategies include nucleophilic aromatic substitution (SNAr) reactions to introduce the trifluoromethyl group onto the pyridine ring, followed by alkylation to attach the hydroxylamine moiety. Advances in catalytic methods have enabled more efficient and sustainable routes to such compounds, reducing reliance on hazardous reagents and minimizing waste generation.

In addition to its pharmaceutical applications, this compound may find utility in materials science and agrochemicals. Fluorinated pyridines are known for their stability under harsh conditions, making them suitable for use in specialty chemicals where durability is paramount. Furthermore, hydroxylamine derivatives are frequently employed as intermediates in the production of herbicides and fungicides due to their reactivity with various functional groups. The versatility of O-{2-6-(trifluoromethyl)pyridin-3-ylethyl}hydroxylamine thus extends beyond medicinal chemistry into broader industrial applications.

The growing interest in fluorinated heterocycles has spurred innovation in synthetic methodologies tailored to these motifs. Techniques such as transition-metal-catalyzed cross-coupling reactions have revolutionized access to complex fluorinated pyridines, enabling rapid diversification of molecular libraries. By leveraging these advances, researchers can efficiently explore analogues of O-{2-6-(trifluoromethyl)pyridin-3-ylethyl}hydroxylamine, fine-tuning its properties for specific applications. Such efforts are critical for accelerating the discovery of novel therapeutics that meet unmet medical needs.

Evaluation of O-{2-6-(trifluoromethyl)pyridin-3-ylethyl}hydroxylamine requires rigorous characterization using spectroscopic and analytical techniques. Nuclear magnetic resonance (NMR) spectroscopy is essential for confirming molecular structure, while mass spectrometry (MS) provides insights into fragmentation patterns and purity. Additionally, computational modeling can aid in predicting physicochemical properties such as solubility and permeability, which are critical factors determining drug-like characteristics.

The potential impact of this compound on drug discovery is further amplified by its compatibility with modern biotechnological approaches. For example, it can be incorporated into libraries designed for high-throughput screening (HTS), enabling rapid identification of bioactive molecules. Moreover, its structural features make it amenable to derivatization using click chemistry principles, facilitating the creation of conjugates with enhanced targeting capabilities.

As research progresses, collaborations between academic institutions and pharmaceutical companies will be vital for translating laboratory findings into clinical reality. The development pipeline for compounds like O-{2-6-(trifluoromethyl)pyridin-3-ylethyl}hydroxylamine relies on interdisciplinary efforts spanning synthetic chemistry, medicinal chemistry, pharmacology, and clinical sciences. Such collaborations ensure that promising candidates are thoroughly validated before advancing into human trials.

In conclusion,O-{2-6-(trifluoromethyl)pyridin-3-ylethyl}hydroxylamine represents a significant contribution to the arsenal of molecular building blocks available for drug development. Its unique structural features—particularly the combination of a trifluoromethyl group and a hydroxylamine side chain—position it as a versatile intermediate with broad applicability across multiple domains within chemical biology and medicine。 Future research will undoubtedly continue to uncover new ways to harness its potential， driving innovation in therapeutic design。